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Compound of Interest

Compound Name: 5-Nitroquinolin-4-ol
Cat. No.: B11907022
Get Quote
\ J

Executive Summary & Chemical Identity

Target Compound: 5-Nitroquinolin-4-ol CAS Registry Number: 157915-10-1 (Generic for
derivatives) / 529-37-3 (Parent 4-quinolinone) Molecular Formula: C

H
N
@)
Molecular Weight: 190.16 g/mol [1][2]

This guide addresses the ionization behavior of 5-nitroquinolin-4-ol. Unlike its isomer 8-
hydroxy-5-nitroquinoline (Nitroxoline), which is a well-characterized chelator, the 4-hydroxy
analog is primarily a synthetic intermediate and structural probe.[1] Its ionization profile is
governed by a strong keto-enol tautomeric equilibrium and the electron-withdrawing nature of
the nitro group at the peri position (C5).[1]

Structural Dynamics: The Tautomeric Dominance

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b11907022#bc-rfq
https://www.benchchem.com/product/b11907022/docs?utm_src=pdf-body#technical-guide-pka-values-and-ionization-of-5-nitroquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitroquinoline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/140325
https://www.benchchem.com/product/b11907022/docs?utm_src=pdf-body#technical-guide-pka-values-and-ionization-of-5-nitroquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitroquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11907022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

In aqueous and polar organic media, 4-hydroxyquinolines exist predominantly as the 4-
quinolinone (NH-keto) tautomer rather than the 4-quinolinol (OH-enol) form.[1] For the 5-nitro
derivative, this preference is reinforced by the resonance stabilization of the amide-like system.

e Dominant Species: 5-Nitro-1H-quinolin-4-one[1]
e Minor Species: 5-Nitroquinolin-4-ol[1]

lonization Profile and pKa Values[3][4]

The compound is amphoteric, possessing both a protonation site (basic) and a deprotonation
site (acidic). The 5-nitro group exerts a profound electron-withdrawing effect (-1, -M),
significantly altering the pKa values relative to the parent 4-quinolinone.[1]

Predicted vs. Experimental Values

Note: Direct experimental values for this specific isomer are sparse in open literature.[1] The
values below are high-confidence estimates derived from Hammett substituent constants (

) and comparative analysis of the parent 4-quinolinone and 5-nitroquinoline.

o Estimated pKa
L. Equilibrium Parent pKa (4- . Structural
lonization Step o o (5-Nitro-4- .
Description Quinolinone) L Driver
quinolinone)

Cation (
Nitro group
pKa ) destabilizes the
Neutral ( 2.27 -0.5t00.5 cation via
: eutra
(Basic) inductive
)+ withdrawal.[1]
Neutral ( Nitro group
) stabilizes the
pKa anionic charge
_ 11.25 6.8t0 7.5 )
(Acidic) Anion ( via resonance
and field effects.
) +

[1]
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Mechanistic Explanation[1]
 Acidic Shift (pKa

): The deprotonation of the N-H (or O-H) creates a negative charge.[1] The nitro group at C5
is spatially adjacent (peri-position) to the carbonyl/hydroxyl group.[1] Through strong electron
withdrawal, it disperses the negative charge density, lowering the pKa by approximately 3.5—
4.5 log units compared to the parent molecule.

e Basic Suppression (pKa

): Protonation occurs at the carbonyl oxygen (in the keto form).[1] The nitro group reduces
the electron density available for protonation, rendering the molecule extremely weakly
basic, likely requiring strong mineral acid to protonate.

Speciation Diagram (Graphviz)

The following diagram illustrates the stepwise ionization and tautomeric equilibrium.
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Caption: lonization pathway showing the transition from protonated cation to anionic species,
centered on the stable keto tautomer.

Experimental Determination Protocol

To validate these values experimentally, a Spectrophotometric Titration is recommended over
potentiometry due to the compound's likely low aqueous solubility and extreme pKa
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Materials & Reagents[1]

e Analyte: >98% pure 5-Nitroquinolin-4-ol.[1]

e Solvent: Methanol/Water (20:80 v/v) or DMSO/Water (to ensure solubility).[1] Note: Values
must be corrected to 0% cosolvent using a Yasuda-Shedlovsky plot.

e Titrants: 0.1 M HCI (for pKa

), 0.1 M NaOH (for pKa

)

o Buffer System: Britton-Robinson universal buffer (pH 2—-12).[1]

Workflow: UV-Metric pKa Determination
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Start: Stock Solution Prep

(1 mM in MeOH)

Aliquot into Buffer Series
(pH 1.0 to 13.0, 0.5 pH steps)

:

UV-Vis Scan (200-500 nm)
Determine Isosbestic Points

:

Identify Lambda Max Shifts
(Bathochromic/Hypsochromic)

Solubility Issue?

Yes

Calculate pKa
Henderson-Hasselbalch Fit

Click to download full resolution via product page
Caption: Step-by-step workflow for UV-metric determination of ionization constants.

Data Analysis (Self-Validating Logic)

» |Isosbestic Points: The presence of sharp isosbestic points in the UV spectra during pH
titration confirms a two-state equilibrium (e.g., Neutral
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Anion) without degradation.

e Spectral Shift:
o Acidic Transition: Expect a shift in the

band near 330-350 nm as the cation deprotonates.[1]

o Basic Transition: Expect a significant bathochromic shift (red shift) and hyperchromic effect
upon formation of the anion at pH > 7.[1]

Implications for Drug Development|[5]
Solubility & Permeability[1]

e pH 1.0 - 6.0: The compound is neutral and likely exhibits its lowest solubility (intrinsic
solubility,

).[1] Formulation in this range requires cosolvents or surfactants.[1]

e pH > 7.5: Solubility increases exponentially as the anionic fraction dominates.[1] This makes
the compound suitable for intestinal absorption (pH 6.8—7.4) but potentially limits gastric
solubility.[1]

Salt Selection[1]

e Anionic Salts: Due to the accessible pKa

(~7.2), sodium or potassium salts can be formed easily and will be stable solids.

« Cationic Salts: Stable acid salts (e.g., Hydrochloride) are difficult to form due to the extremely
low pKa

. If formed, they will likely hydrolyze readily in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5-Nitroquinoline | C9H6N202 | CID 11829 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. 8-FRE-5-nYEIEME 96% | Sigma-Aldrich [sigmaaldrich.com]

e 3. chemistry.alanearhart.org [chemistry.alanearhart.org]

e 4. analytical.chem.ut.ee [analytical.chem.ut.ee]

» To cite this document: BenchChem. [Technical Guide: pKa Values and lonization of 5-
Nitroquinolin-4-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11907022/docs#technical-guide-pka-values-and-
ionization-of-5-nitroquinolin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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